1,1-Dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium

• CAS No.: 91481-92-4
• Molecular Formula: C16H33N2+
• Molecular Weight: 253.45 g/mol
• IUPAC Name: 1,1-dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium
• InChI: InChI=1S/C16H33N2/c1-17-11-7-15(8-12-17)5-4-6-16-9-13-18(2,3)14-10-16/h15-16H,4-14H2,1-3H3/q+1
• InChI Key: VZCNOTLANMZUIA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CCCC2CC[N+](CC2)(C)C

Description

1,1-Dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. This compound is known for its significant role in various scientific research applications, particularly in the fields of chemistry, biology, and medicine .

Preparation Methods

The synthesis of 1,1-Dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium involves several synthetic routes and reaction conditions. One common method includes the use of rhodium (I) complex and pinacol borane to achieve highly diastereoselective products through the dearomatization/hydrogenation process . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1,1-Dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific reaction conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential therapeutic effects and interactions with biological targets. In medicine, it is explored for its potential use in drug development and treatment of various diseases. Additionally, it has applications in the pharmaceutical industry as a precursor for the synthesis of active pharmaceutical ingredients .

Mechanism of Action

The mechanism of action of 1,1-Dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium involves its interaction with specific molecular targets and pathways. The compound undergoes a series of successive protonations, and the product configuration is determined by the stereoselective enamine protonation . This mechanism is crucial for understanding its effects and potential therapeutic applications.

Comparison with Similar Compounds

1,1-Dimethyl-4-[3-(1-methylpiperidin-4-yl)propyl]piperidin-1-ium can be compared with other similar compounds, such as 1-(1-Methylpiperidin-4-yl)piperidin-4-amine and 4-Piperidinone, 3-methyl-1-(phenylmethyl)- . These compounds share structural similarities but differ in their specific chemical properties and applications. The uniqueness of this compound lies in its specific molecular structure and the resulting chemical and biological activities.